Cas no 1030390-99-8 (2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate)

• Product Name: 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate
• CAS No: 1030390-99-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 1135859
• PubChem ID: 74788372
• Update Time: 2025-11-02

2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate
• Carbamic acid, N-[(1R,2R)-2-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel(Racemic)
• tert-Butyl ((1R,2R)-rel-2-(aminomethyl)cyclohexyl)carbamate
• 1030390-99-8
• tert-Butyl ((1R,2R)-2-(aminomethyl)cyclohexyl)carbamate
• 1821812-84-3

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-10-7-5-4-6-9(10)8-13/h9-10H,4-8,13H2,1-3H3,(H,14,15)/t9-,10-/m1/s1
• InChI Key： NYPPQRSVUJQKTO-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC[C@@H]1CN)=O

Computed Properties

• Exact Mass: 228.18392
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Additional information on 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate

Comprehensive Overview of 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate (CAS No. 1030390-99-8)

2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate, identified by its CAS No. 1030390-99-8, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of carbamate derivatives, which are widely studied for their diverse biological activities. The unique stereochemistry of the molecule, characterized by its (1S,2S)-configuration, plays a crucial role in its interactions with biological targets, making it a subject of interest for drug discovery and development.

The structural features of 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate include a cyclohexyl ring substituted with an aminomethyl group and a carbamate moiety. This combination of functional groups contributes to its potential as a chiral building block in asymmetric synthesis. Researchers are particularly interested in its application as a pharmacophore in the design of novel therapeutics, especially in the fields of central nervous system (CNS) disorders and pain management.

In recent years, the demand for chiral compounds like 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate has surged due to their importance in enantioselective synthesis. The compound's stereospecificity makes it valuable for creating highly selective inhibitors or modulators of biological pathways. This aligns with current trends in precision medicine, where targeted therapies are increasingly favored over broad-spectrum treatments.

The synthesis of 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate typically involves multi-step organic reactions, including protection-deprotection strategies and stereocontrolled transformations. Its CAS No. 1030390-99-8 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its purity and confirm its structural integrity.

From a commercial perspective, 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate is primarily utilized by pharmaceutical companies and contract research organizations (CROs). Its applications extend to medicinal chemistry, where it serves as a precursor for more complex molecules. The compound's lipophilicity and molecular weight are carefully optimized to enhance its bioavailability, a critical factor in drug development.

Environmental and safety considerations for 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate follow standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended during its manipulation. Storage typically occurs under controlled temperatures to maintain stability, with attention to moisture-sensitive properties common to many carbamate derivatives.

The future research directions for CAS No. 1030390-99-8 may explore its potential in neuroprotective agents or enzyme inhibitors. With growing interest in small molecule therapeutics, this compound could contribute to breakthroughs in treating neurodegenerative diseases or metabolic disorders. Its structural versatility allows for various modifications, enabling medicinal chemists to fine-tune its properties for specific applications.

In conclusion, 2-Methyl-2-propanyl [(1S,2S)-2-(aminomethyl)cyclohexyl]carbamate represents an important compound in contemporary chemical research. Its CAS No. 1030390-99-8 serves as a key reference for scientists investigating chiral amines and carbamate chemistry. As the pharmaceutical industry continues to prioritize molecular precision and target specificity, compounds like this will remain at the forefront of innovative drug design and therapeutic development.